![molecular formula C10H8BrNO B3053660 1-Bromo-3-methoxyisoquinoline CAS No. 55086-52-7](/img/structure/B3053660.png)
1-Bromo-3-methoxyisoquinoline
Overview
Description
1-Bromo-3-methoxyisoquinoline is a heterocyclic compound with the following structural formula: . It belongs to the class of isoquinoline derivatives and contains a bromine atom at position 1 and a methoxy group (OCH₃) at position 3.
Synthesis Analysis
- Reaction with Propargyl Alcohol : 3-bromo-1-methoxyisoquinoline reacts with propargyl alcohol in the presence of dichlorobis(triphenylphosphine) palladium and cuprous iodide. This reaction yields 3-(1-methoxy-3-isoquinolyl) propargyl alcohol in good yield . Cyclization : The propargyl alcohol obtained in the previous step can be catalytically reduced to 3-(1-methoxy-3-isoquinolyl) propanol. Cyclization of this propanol leads to a 1,2,3,5-tetrahydropyrrolo[1,2-b]isoquinoline derivative . Further Derivatization : By introducing an acrylic acid moiety into the pyrrolo[1,2-b]isoquinoline and subsequent reduction and cyclization, a pyrrolo[3,2,1-de]phenanthridine derivative can be synthesized .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Bromoisoquinolines
1-Bromo-3-methoxyisoquinoline and its derivatives play a crucial role in the synthesis of various bromoisoquinolines. For instance, the synthesis of 8-bromoisoquinolines has been achieved using this compound as a starting material. This process involves modifications of the Pomeranz-Fritsch ring synthesis, indicating the compound's utility in complex organic synthesis and structural analysis of secondary amine-BH3 complexes (Armengol, Helliwell, & Joule, 2000).
Cyclisation and Synthesis of Heterocyclic Compounds
This compound is instrumental in the cyclisation process to synthesize various heterocyclic compounds. For example, its use in the benzyne reaction led to the synthesis of indolizine derivatives and dibenzindolizine derivatives, showcasing its significance in creating structurally diverse heterocycles (Kametani & Ogasawara, 1967).
Improvement in Drug Discovery Synthesis
In the realm of drug discovery, this compound derivatives have been optimized for synthesis processes. For instance, the telescoping process was introduced to synthesize a key intermediate, demonstrating an 18% increase in total yield while maintaining purity. This advancement highlights the compound's importance in enhancing the efficiency of drug discovery synthesis (Nishimura & Saitoh, 2016).
Brominated Tetrahydroisoquinolines from Red Algae
Research on red algae, Rhodomela confervoides, led to the isolation of new brominated 1,2,3,4-tetrahydroisoquinolines. These compounds were semisynthesized using this compound derivatives, indicating the compound's role in marine natural product chemistry and potential pharmaceutical applications (Ma et al., 2007).
Nucleophilic Substitution Reactions
This compound has been studied for its reactivity in nucleophilic substitution reactions. Its behavior in such reactions is critical for understanding and designing complex organic molecules, especially in the field of synthetic organic chemistry (Sanders, Dijk, & Hertog, 2010).
Properties
IUPAC Name |
1-bromo-3-methoxyisoquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-13-9-6-7-4-2-3-5-8(7)10(11)12-9/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JAIAXAXMGFTMDT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=CC=C2C(=N1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00541827 | |
Record name | 1-Bromo-3-methoxyisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00541827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
55086-52-7 | |
Record name | 1-Bromo-3-methoxyisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00541827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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